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Compound of Interest

Compound Name: C24H42O21.4H2O

Cat. No.: B7909710 Get Quote

Core Storage Directives (The "Why" and "How")
Stachyose tetrahydrate (

) is a non-reducing tetrasaccharide.[1] Its stability relies heavily on maintaining the integrity of
its crystal lattice, which includes four water molecules. Deviations in storage conditions can
lead to two primary failure modes: hygroscopic deliquescence (absorbing excess moisture) or
lattice collapse (efflorescence/dehydration), both of which accelerate chemical degradation
(hydrolysis).

Optimal Storage Matrix
Form Temperature

Humidity /
Atmosphere

Container Type Shelf Life

Solid Powder

-20°C (Long-

term)+4°C

(Active use)

< 30%

RHDesiccated

Amber glass or

HDPE with

teflon-lined cap

3 Years (-20°C)

Aqueous Stock -80°C N/A

Aliquoted into

polypropylene

(PP) tubes

6 Months

Solvent Stock

(DMSO)
-20°C

Inert gas

(Argon/Nitrogen)

Glass vial with

septum
1 Month
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Critical Warning: Do not store Stachyose Tetrahydrate in "frost-free" freezers. The freeze-thaw

cycles inherent to these units will cause moisture migration into the vial, leading to hydrolysis.

Scientific Deep Dive: Degradation Pathways
Understanding how Stachyose degrades is essential for troubleshooting. The molecule

contains

-1,6-glycosidic linkages which are susceptible to acid hydrolysis and enzymatic cleavage (by

-galactosidase).[2]

Degradation Mechanism
Upon exposure to moisture and heat, or acidic pH, Stachyose sequentially loses galactose

units. This is not just a purity issue; the presence of reducing sugars (Galactose, Fructose) can

interfere with downstream assays.

Visualization: Hydrolysis Pathway
The following diagram illustrates the stepwise breakdown of Stachyose.
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Figure 1: Stepwise hydrolysis pathway of Stachyose. Note that the release of Galactose turns a

non-reducing system into a reducing one.

Troubleshooting & FAQs
Q1: My Stachyose powder has formed hard clumps
(caking). Is it still usable?
Status:Proceed with Caution. Caking indicates moisture excursion. Stachyose tetrahydrate is

hygroscopic. When it absorbs water beyond its crystal capacity, it partially dissolves and

recrystallizes, forming bridges between particles.

Risk: While caking itself is physical, the presence of "mobile water" allows slow hydrolysis to

occur.

Action: Perform a solubility test. If the solution is clear, it may be salvageable for non-critical

work. For analytical standards or cell culture, discard the material.

Q2: Can I heat the solution to dissolve the powder
faster?
Status:Yes, but strictly limited. Stachyose has high solubility in water (~100 mg/mL), but

dissolution is endothermic and can be slow at 4°C.

Protocol: You may warm the solution to 37°C (water bath) for maximum 10 minutes with

sonication.

Avoid: Do not boil or autoclave stachyose solutions. The high heat (121°C) will rapidly cleave

the glycosidic bonds [1]. Sterilize via 0.22 µm filtration only.

Q3: I need to use DMSO as a solvent. What are the
risks?
Status:High Risk of Degradation. DMSO is hygroscopic and often contains trace water.

The Issue: Stachyose is soluble in DMSO (~250 mg/mL) [2], but if the DMSO contains water,

the stachyose will degrade faster than in pure water due to the aprotic environment
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enhancing nucleophilic attacks.

Solution: Use only anhydrous, fresh DMSO from a sealed ampoule. Store DMSO stocks at

-20°C and use within 1 month.[3][4]

Experimental Workflow: Stability Validation
If you suspect your material has degraded, do not rely on visual inspection alone. Use this

decision matrix to validate the reagent.

Suspect Material
(Caking / Discoloration)

Solubility Test
(100mg/mL in H2O)

Visual Check:
Clear or Cloudy?

HPLC Analysis
(Amino/Carbohydrate Column)

Clear Solution

DISCARD
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DISCARD
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Figure 2: Quality Control Decision Tree for verifying Stachyose Tetrahydrate integrity.

Validation Protocol (HPLC)
To confirm purity, use the following conditions adapted from carbohydrate analysis standards

[3]:

Column: Amino-bonded silica (e.g., Zorbax NH2) or Ligand-exchange (calcium form).

Mobile Phase: Acetonitrile:Water (70:30 v/v).

Detector: Refractive Index (RI) or ELSD.

Pass Criteria: Absence of peaks at retention times corresponding to Raffinose or Galactose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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